Cas no 796857-59-5 (Benzenemethanamine,N,N',N''-(2,4,6-boroxintriyltri-4,1-phenylene)tris[N-(phenylmethyl)- (9CI))

• Product Name: Benzenemethanamine,N,N',N''-(2,4,6-boroxintriyltri-4,1-phenylene)tris[N-(phenylmethyl)- (9CI)
• CAS No: 796857-59-5
• MF: C₆₀H₅₄B₃N₃O₃
• MW: 897.522075176239
• CID: 547994
• PubChem ID: 11984073
• Update Time: 2025-04-19

Benzenemethanamine,N,N',N''-(2,4,6-boroxintriyltri-4,1-phenylene)tris[N-(phenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• N,N-dibenzyl-4-[4,6-bis[4-(dibenzylamino)phenyl]-1,3,5,2,4,6-trioxatriborinan-2-yl]aniline
• N,N',N''-(2,4,6-Boroxintriyltri-4,1-phenylene)tris[n-(phenylmethyl)benzenemethanamine
• FT-0689843
• AKOS015901916
• Benzenemethanamine,N,N',N''-(2,4,6-boroxintriyltri-4,1-phenylene)tris[N-(phenylmethyl)-
• 796857-59-5
• Benzenemethanamine,N,N',N''-(2,4,6-boroxintriyltri-4,1-phenylene)tris[N-(phenylmethyl)- (9CI)

• Inchi： 1S/C60H54B3N3O3/c1-7-19-49(20-8-1)43-64(44-50-21-9-2-10-22-50)58-37-31-55(32-38-58)61-67-62(56-33-39-59(40-34-56)65(45-51-23-11-3-12-24-51)46-52-25-13-4-14-26-52)69-63(68-61)57-35-41-60(42-36-57)66(47-53-27-15-5-16-28-53)48-54-29-17-6-18-30-54/h1-42H,43-48H2
• InChI Key： LJKDZXOIJDGMNL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N(CC2C=CC=CC=2)CC2C=CC=CC=2)OB(C2C=CC(=CC=2)N(CC2C=CC=CC=2)CC2C=CC=CC=2)OB1C1C=CC(=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 897.4444331g/mol
• Monoisotopic Mass: 897.4444331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 69
• Rotatable Bond Count: 18
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų